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This in-depth technical guide explores the principles of the eutectic reaction in the aluminum-
silicon (Al-Si) system. This guide is intended for researchers, scientists, and professionals in
materials science and engineering, providing a comprehensive overview of the fundamental

thermodynamics, microstructural evolution, and experimental characterization of Al-Si alloys.

The Al-Si Phase Diagram and Eutectic Point

The foundation of understanding Al-Si alloys lies in their binary phase diagram. This system is
characterized by a simple eutectic reaction where a single liquid phase transforms into two
solid phases simultaneously upon cooling.[1]

The key features of the Al-Si eutectic system are:

» Eutectic Composition: The eutectic point occurs at a composition of approximately 12.6 wt.%
silicon.[1][2]

o Eutectic Temperature: The eutectic reaction takes place at a constant temperature of 577 °C.

[1][2]

e Phases Involved: The liquid phase (L) transforms into two solid phases: the aluminum-rich
solid solution (a-Al) and the silicon phase (Si). The reaction is represented as: L — a-Al + Si.

[113]
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The a-Al phase is a solid solution of silicon in aluminum, with a maximum solubility of 1.65
wt.% Si at the eutectic temperature. The solubility of aluminum in silicon is negligible.[1]

Microstructural Development in Al-Si Alloys

The microstructure of Al-Si alloys is highly dependent on the silicon content relative to the
eutectic composition.

¢ Hypoeutectic Alloys (<12.6 wt.% Si): In these alloys, the primary phase to solidify is the a-Al
phase, which typically forms dendrites. As the temperature decreases, the remaining liquid
becomes enriched in silicon until it reaches the eutectic composition and solidifies as a
eutectic mixture of a-Al and Si phases surrounding the primary a-Al dendrites.[3]

» Eutectic Alloys (~12.6 wt.% Si): At the eutectic composition, the liquid solidifies entirely
through the eutectic reaction, resulting in a microstructure composed of alternating lamellae
or a fibrous mixture of the a-Al and Si phases.[4]

o Hypereutectic Alloys (>12.6 wt.% Si): For alloys with silicon content above the eutectic point,
the primary phase to solidify is the silicon phase, which forms as coarse, often acicular or
plate-like, particles. The remaining liquid then solidifies as the eutectic mixture.[3]

The morphology of the eutectic silicon has a significant impact on the mechanical properties of
the alloy. In its unmodified form, the silicon phase grows as coarse, acicular plates, which can
act as stress concentrators and lead to brittle fracture.[5]

Modification of Eutectic Silicon

To improve the mechanical properties, particularly ductility and toughness, of Al-Si alloys, the
morphology of the eutectic silicon is often modified. This is achieved by adding small amounts
of certain elements, known as modifiers, to the melt before casting. The most common
modifiers are sodium (Na) and strontium (Sr).[5][6]

Modification changes the growth of the eutectic silicon from coarse plates to a fine, fibrous, or
lamellar structure. This refined microstructure enhances the mechanical properties by blunting
potential crack initiation sites and improving the load transfer between the aluminum matrix and
the silicon particles.[7][8]
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Quantitative Data

The following tables summarize the key quantitative data related to the Al-Si eutectic system.

Table 1: Eutectic System Parameters

Parameter Value

Eutectic Composition 12.6 wt.% Si[1][2]
Eutectic Temperature 577 °C[1][2]

Maximum Solubility of Si in Al 1.65 wt.% (at 577 °C)[1]

Table 2: Effect of Silicon Content on Mechanical Properties of Unmodified Al-Si Alloys

Silicon Content Ultimate Tensile .
Elongation (%) Hardness (HV)
(wt.%) Strength (MPa)
1.5 120.87[9]
6 148.99[9]
7 - - ~53.7[10]
12 - - ~63.6[10]

Table 3: Effect of Strontium Modification on Mechanical Properties of Eutectic Al-Si Alloy
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- Ultimate Tensile .
Modifier Elongation (%) Impact Strength (J)
Strength (MPa)

Unmodified - - 2.3[11]
0.02 wt.% Sr - - 2.6[11]
0.026 wt.% Sr - - 3.0[11]
0.028 wt.% Sr - - 2.1[11]
276 ppm Sr 350[7] 6[7]
Unmodified (A319) 300[7] 3[7]

Experimental Protocols
Differential Scanning Calorimetry (DSC)

DSC is used to determine the characteristic temperatures of phase transformations, such as
the eutectic temperature.

Methodology:

Sample Preparation: A small sample of the Al-Si alloy (typically 20-30 mg) is accurately
weighed and placed in an aluminum crucible.[12]

Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using
standard reference materials (e.g., indium, zinc). An empty crucible is used as a reference.
[13]

Measurement: The sample and reference crucibles are heated at a constant rate (e.g., 10
°C/min) in an inert atmosphere (e.g., argon) over a specified temperature range (e.g., 50 to
600 °C).[12]

Data Analysis: The heat flow as a function of temperature is recorded. Endothermic and
exothermic peaks correspond to phase transformations. The onset temperature of the
eutectic melting peak is determined. Baseline correction is applied to account for
instrumental drift.[3][12]
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Metallography

Metallographic analysis is essential for visualizing the microstructure of Al-Si alloys.

Methodology:

Sectioning and Mounting: A representative section of the alloy is cut and mounted in a
polymeric resin to facilitate handling.[14][15]

Grinding: The mounted sample is ground using a series of progressively finer silicon carbide
(SiC) abrasive papers (e.g., 180, 240, 320, 400, and 600 grit) with water as a lubricant to
achieve a planar surface.[16][17]

Polishing: The ground sample is polished to a mirror-like finish. This typically involves rough

polishing with a diamond suspension (e.g., 9 um, 6 um, and 3 um) on a hard polishing cloth,

followed by fine polishing with a colloidal silica suspension (e.g., 0.05 um) on a soft cloth.[16]
[18]

Etching: The polished surface is etched to reveal the microstructural features. A common
etchant for Al-Si alloys is a 0.5% hydrofluoric acid (HF) solution in water.[19]

Microscopic Examination: The etched surface is examined using an optical microscope to
observe the morphology and distribution of the a-Al and Si phases.

X-ray Diffraction (XRD)

XRD is used to identify the crystalline phases present in the Al-Si alloy.

Methodology:

Sample Preparation: A flat, polished surface of the alloy is prepared, as described in the
metallography section.

Instrument Setup: The XRD instrument is configured with an appropriate X-ray source (e.g.,
Cu Ka radiation).

Data Collection: The sample is scanned over a range of 28 angles (e.g., 20° to 80°) with a
defined step size and scan speed.
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o Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions
and intensities to standard diffraction patterns for Al, Si, and potential intermetallic
compounds. Rietveld refinement can be used for quantitative phase analysis and to

determine lattice parameters.[20]

Visualizations
Solidification Pathways
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Caption: Solidification sequence for hypoeutectic and hypereutectic Al-Si alloys.
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Experimental Workflow for Microstructural Analysis
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Caption: Workflow for the metallographic preparation of Al-Si alloys.

Logical Relationship of Strontium Modification
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Caption: Mechanism of eutectic silicon modification by strontium in Al-Si alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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